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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the field

testing of coatings formulated with TINUVIN®-1130, a hydroxyphenyl-benzotriazole based

ultraviolet (UV) absorber. The inclusion of TINUVIN®-1130 is designed to protect coatings and

light-sensitive substrates from degradation caused by UV radiation, thereby preventing loss of

gloss, color change, cracking, and blistering. For optimal performance, it is often used in

synergy with a hindered amine light stabilizer (HALS), such as TINUVIN®-292.

Introduction to TINUVIN®-1130
TINUVIN®-1130 is a liquid UV absorber developed for a wide range of coating applications,

including automotive, industrial, and wood coatings.[1][2] Its primary function is to absorb

harmful UV radiation and dissipate it as thermal energy, thus protecting the coating's binder

and the underlying substrate from photo-oxidative degradation.[3] For enhanced durability,

particularly in demanding outdoor environments, a combination of TINUVIN®-1130 with a

HALS is recommended. HALS function by scavenging free radicals that are formed during the

initial stages of photo-oxidation.[4] This synergistic combination provides superior protection

against weathering effects.[2][4]

Field Testing Performance Data
The following tables summarize the expected performance of coatings containing

TINUVIN®-1130 and a HALS stabilizer when subjected to natural weathering conditions. The
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data is compiled from various studies on similar coating systems and represents typical

performance. Actual results may vary depending on the specific coating formulation, substrate,

and exposure environment.

Table 1: Performance of 2K Acrylic Clearcoat on Steel Panels in Florida Exposure (45° South)

Formulation
Exposure
Duration

Gloss
Retention (GU
at 60°)

Color Change
(ΔE*ab)

Cracking/Blist
ering

Control (No UV

Absorber/HALS)
12 Months < 20 > 10.0 Severe Cracking

TINUVIN®-1130

(2.0%)
12 Months ~ 60 ~ 3.0 Slight Cracking

TINUVIN®-1130

(2.0%) +

TINUVIN®-292

(1.0%)

12 Months > 85 < 1.5 None Observed

Control (No UV

Absorber/HALS)
24 Months < 5 > 20.0

Severe

Cracking/Delami

nation

TINUVIN®-1130

(2.0%)
24 Months ~ 40 ~ 6.0

Moderate

Cracking

TINUVIN®-1130

(2.0%) +

TINUVIN®-292

(1.0%)

24 Months > 70 < 3.0 Slight Chalking

Table 2: Performance of Polyurethane Wood Coating on Pine Panels in Arizona Exposure (45°

South)
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Formulation
Exposure
Duration

Gloss
Retention (GU
at 60°)

Color Change
(ΔE*ab)

Adhesion
(ASTM D3359)

Control (No UV

Absorber/HALS)
6 Months < 30 > 15.0 2B

TINUVIN®-1130

(2.5%)
6 Months ~ 70 ~ 5.0 4B

TINUVIN®-1130

(2.5%) +

TINUVIN®-292

(1.5%)

6 Months > 90 < 2.0 5B

Control (No UV

Absorber/HALS)
12 Months < 10 > 25.0 0B

TINUVIN®-1130

(2.5%)
12 Months ~ 50 ~ 10.0 3B

TINUVIN®-1130

(2.5%) +

TINUVIN®-292

(1.5%)

12 Months > 80 < 4.0 4B

Experimental Protocols for Field Testing
The following protocols are based on established ASTM and ISO standards for natural

weathering of coatings.

Panel Preparation and Coating Application
Substrate Selection: Choose substrates relevant to the intended application (e.g., cold-rolled

steel for automotive, pine or cedar for wood coatings). Ensure all panels are of a

standardized size (e.g., 10 cm x 30 cm).

Surface Preparation: Prepare the substrate surfaces according to industry best practices to

ensure proper adhesion. This may include cleaning, sanding, and the application of a

suitable primer.
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Coating Formulation:

Prepare a control coating formulation without any UV absorber or HALS.

Prepare test formulations by incorporating TINUVIN®-1130 at a concentration of 1.0-3.0%

by weight on binder solids.[1]

For synergistic studies, prepare formulations containing both TINUVIN®-1130 (1.0-3.0%)

and a HALS like TINUVIN®-292 (0.5-2.0%).[1]

Ensure all components are thoroughly mixed to achieve a homogeneous dispersion.

Coating Application: Apply the coatings to the prepared panels using a consistent method

(e.g., spray, draw-down bar) to achieve a uniform dry film thickness. The recommended film

thickness can vary, with a typical range being 40-60 µm for clearcoats.

Curing: Cure the coated panels according to the coating manufacturer's specifications. This

may involve air drying or oven baking for a specified time and temperature.

Initial Measurements: Before exposure, measure and record the initial gloss, color, and other

relevant properties of each panel.

Outdoor Exposure
Site Selection: Choose exposure sites that represent the intended end-use environment.

Common benchmark locations include South Florida (subtropical, high humidity, high UV)

and Arizona (desert, high UV, large temperature fluctuations).

Rack Mounting: Mount the panels on exposure racks at a specified angle, typically 45° facing

the equator, in accordance with ASTM G7 or ISO 2810 standards. Ensure panels are

securely fastened and have adequate backing if required.

Exposure Duration: The duration of the test can be for a fixed period (e.g., 6, 12, 24 months)

or until a certain degree of degradation is observed.

Climatic Data: Monitor and record key climatic data throughout the exposure period,

including solar radiation (UV and total), temperature, humidity, and rainfall.
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Performance Evaluation
Periodic Evaluation: At predetermined intervals (e.g., every 3 or 6 months), remove the

panels from the racks for evaluation.

Visual Assessment: Visually inspect the panels for signs of degradation such as cracking,

blistering, chalking, and delamination. Rate these defects according to standards like ASTM

D714 (blistering) and ASTM D661 (cracking).

Gloss Measurement: Measure the 60° specular gloss using a gloss meter according to

ASTM D523. Take multiple readings at different locations on each panel and calculate the

average. Gloss retention is calculated as a percentage of the initial gloss.

Color Measurement: Measure the color coordinates (L, a, b) using a spectrophotometer or
colorimeter according to ASTM D2244. Calculate the total color difference (ΔEab) relative to

the initial measurements.

Adhesion Testing: For coatings on flexible substrates, assess adhesion using the cross-hatch

adhesion test as per ASTM D3359.

Data Recording: Meticulously record all measurements and observations for each panel at

each evaluation interval.

Visualization of Experimental Workflow
The following diagram illustrates the key stages of the field testing process for coatings

containing TINUVIN®-1130.
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Caption: Experimental workflow for field testing of coatings.
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Signaling Pathway of UV Degradation and
Protection
The following diagram illustrates the mechanism of UV degradation in coatings and the

protective role of TINUVIN®-1130 and HALS.
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Caption: UV degradation pathway and protection mechanism.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.songwon.com/assets/files/news-pdf/waterborne-wood-coatings-the-effects-of-uv-absorbers-and-light-stabilizers-on-color-and-gloss/SWAB1EN0011_Waterborne-wood-coatings-the-effects-of-UV-absorbers-and-light-stabilizers-on-color-and-gloss.pdf
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_1130_October_2019_R6_IC.pdf
https://www.researchgate.net/publication/256969335_The_long-term_weathering_behavior_of_UV_curable_clearcoats_I_Bulk_chemical_and_physical_analysis
https://www.researchgate.net/publication/242023526_Studies_on_synergistic_effect_of_UV_absorbers_and_hindered_amine_light_stabilisers
https://www.benchchem.com/product/b185860#field-testing-of-coatings-containing-tinuvin-1130
https://www.benchchem.com/product/b185860#field-testing-of-coatings-containing-tinuvin-1130
https://www.benchchem.com/product/b185860#field-testing-of-coatings-containing-tinuvin-1130
https://www.benchchem.com/product/b185860#field-testing-of-coatings-containing-tinuvin-1130
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b185860?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

